Cas no 1236191-14-2 (3-(Neopentyloxy)phenylboronic Acid)

• Product Name: 3-(Neopentyloxy)phenylboronic Acid
• CAS No: 1236191-14-2
• MF: C₁₁H₁₇BO₃
• MW: 208.061883687973
• MDL: MFCD18087686
• CID: 1039242
• PubChem ID: 53216506
• Update Time: 2025-04-20

3-(Neopentyloxy)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-(Neopentyloxy)phenyl)boronic acid
• 3-(Neopentyloxy)phenylboronic acid
• [3-(2,2-dimethylpropoxy)phenyl]boronic acid
• 3-(2,2-DIMETHYLPROPOXY)PHENYLBORONIC ACID
• DB-314704
• Boronic acid, B-[3-(2,2-dimethylpropoxy)phenyl]-
• (3-(Neopentyloxy)phenyl)boronicacid
• BS-19560
• AKOS015837682
• MFCD18087686
• F71906
• CS-0174260
• 1236191-14-2
• DTXSID30681725
• A848989
• AM90028
• 3-(Neopentyloxy)phenylboronic Acid

• MDL： MFCD18087686
• Inchi： 1S/C11H17BO3/c1-11(2,3)8-15-10-6-4-5-9(7-10)12(13)14/h4-7,13-14H,8H2,1-3H3
• InChI Key： RMCIUKKXWNLWSX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(B(O)O)C=1)CC(C)(C)C

Computed Properties

• Exact Mass: 208.12700
• Monoisotopic Mass: 208.1270746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 0.79130